Cas no 2639416-36-5 (5-bromo-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-3-carboxylic acid)

• Product Name: 5-bromo-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-3-carboxylic acid
• CAS No: 2639416-36-5
• MF: C₂₄H₁₈BrNO₄
• MW: 464.308025836945
• CID: 5641091
• PubChem ID: 165901258
• Update Time: 2025-10-25

5-bromo-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3-dihydro-1H-indole-3-carboxylic acid
• EN300-28229095
• 2639416-36-5
• 5-bromo-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-3-carboxylic acid

• Inchi： 1S/C24H18BrNO4/c25-14-9-10-22-19(11-14)20(23(27)28)12-26(22)24(29)30-13-21-17-7-3-1-5-15(17)16-6-2-4-8-18(16)21/h1-11,20-21H,12-13H2,(H,27,28)
• InChI Key： JVZKIWCSSOEKRQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)CN2C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.04192g/mol
• Monoisotopic Mass: 463.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-bromo-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-3-carboxylic acid

5-Bromo-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-3-carboxylic Acid (CAS No. 2639416-36-5)

The compound 5-bromo-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-3-carboxylic acid, with CAS number 2639416-36-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position of the indole ring, a fluorenylmethoxycarbonyl (Fmoc) group at the 1-position, and a carboxylic acid moiety at the 3-position. The combination of these functional groups makes this compound a valuable tool in various research and development applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The Fmoc group, which is a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and purification processes. The bromine atom at the 5-position introduces electronic effects that can influence the molecule's reactivity and bioavailability. Furthermore, the carboxylic acid group at the 3-position provides an additional site for functionalization, enabling researchers to explore various chemical modifications and applications.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have investigated its potential as a lead compound for developing new therapeutic agents. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in disease pathways. This suggests that it could serve as a starting point for designing more potent and selective inhibitors.

In addition to its pharmacological applications, this compound has also been utilized in materials science. The indole ring system is known for its aromaticity and stability, making it a suitable candidate for constructing advanced materials such as organic semiconductors and sensors. The presence of the Fmoc group and bromine atom further enhances its electronic properties, making it a valuable building block for constructing functional materials.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the indole core, followed by bromination at the 5-position. The introduction of the Fmoc group requires precise control over reaction conditions to ensure optimal yields and purity. Finally, the carboxylic acid group is introduced through oxidation or other suitable methods.

The characterization of this compound is another critical aspect of its study. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to confirm its structure and purity. These techniques provide valuable insights into the molecular geometry, stereochemistry, and electronic properties of the compound.

Looking ahead, ongoing research aims to further explore the biological activity and therapeutic potential of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its mechanism of action and potential applications in treating various diseases.

In conclusion, 5-bromo-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-3-carboxylic acid (CAS No. 2639416-36-5) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, materials science, and synthetic chemistry.